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Compound of Interest

Compound Name: 4-Methyl-2-nitroaniline

Cat. No.: B134579 Get Quote

Essential Safety and Handling Guide for 4-Methyl-2-
nitroaniline
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of 4-Methyl-2-nitroaniline (CAS No. 89-62-3). It is intended for

researchers, scientists, and drug development professionals to ensure safe laboratory

practices.
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Property Value

Synonyms 2-Nitro-p-toluidine, 4-Amino-3-nitrotoluene

Appearance Orange-brown crystalline powder.[1]

Molecular Formula C₇H₈N₂O₂

Molecular Weight 152.15 g/mol .[2]

Melting Point 115-116 °C.

Signal Word Danger.[3][4]

Primary Hazards

Toxic if swallowed, in contact with skin, or if

inhaled.[3][4][5][6] Causes skin, eye, and

respiratory tract irritation.[1][7] May cause

damage to organs (specifically the liver) through

prolonged or repeated exposure.[3][4][5][6]

Environmental Hazards
Toxic to aquatic life with long-lasting effects.[3]

[4][5][6]

Health Hazard Summary
Exposure to 4-Methyl-2-nitroaniline can lead to serious health effects. It is readily absorbed

through the skin and can be harmful if inhaled or ingested.[1] Chronic exposure may lead to

cumulative effects, including methemoglobinemia, which impairs the blood's ability to carry

oxygen.[1]

Operational Plan: Safe Handling Protocol
Adherence to the following step-by-step protocol is mandatory for the safe handling of 4-
Methyl-2-nitroaniline.

1. Engineering Controls and Preparation:

Ventilation: Always handle this chemical in a well-ventilated area.[1][5] A chemical fume hood

is required.
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Safety Equipment: Ensure an eyewash station and a safety shower are readily accessible

and in good working order.[1]

Work Area Preparation: Designate a specific area for handling. Cover the work surface with

absorbent, disposable bench paper.

2. Personal Protective Equipment (PPE):

A comprehensive PPE regimen is critical to prevent exposure.

PPE Category Specification

Eye/Face

Wear chemical safety goggles or a face shield

that complies with OSHA's eye and face

protection regulations in 29 CFR 1910.133 or

European Standard EN166.[1]

Skin

Wear appropriate chemical-resistant gloves

(e.g., nitrile) and a lab coat or other protective

clothing to prevent skin exposure.[1][5]

Respiratory

A NIOSH-approved respirator with an organic

vapor/acid gas cartridge and a dust/mist filter is

required, especially when weighing or

transferring the solid material.[7]

3. Handling and Experimental Procedure:

Weighing and Transfer:

Perform all weighing and transfer operations within a chemical fume hood to minimize dust

generation and inhalation.[1]

Use a spatula for transfers. Avoid scooping directly from the container with weighing

paper.

During the Experiment:
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Keep the container tightly closed when not in use.[1][5]

Avoid all personal contact with the substance, including inhalation.[5]

Do not eat, drink, or smoke in the handling area.[5]

Post-Handling:

Thoroughly wash hands and any exposed skin with soap and water after handling.[4][5]

Decontaminate all equipment and the work area.

4. Storage:

Store in a tightly sealed container in a cool, dry, and well-ventilated area.[1][5]

Keep away from incompatible materials such as strong oxidizing agents, acids, acid

anhydrides, and chloroformates.[1][4]

Protect from moisture as the material is hygroscopic.[1]

Emergency Procedures
First Aid Measures:
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Exposure Route First Aid Protocol

Inhalation

Immediately move the person to fresh air. If

breathing is difficult, administer oxygen. If not

breathing, give artificial respiration. Seek

immediate medical attention.[1][4]

Skin Contact

Immediately flush the skin with plenty of soap

and water for at least 15 minutes while removing

all contaminated clothing and shoes.[1][3][4]

Seek immediate medical attention.[1][4]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[1] Seek medical

attention.[1][5]

Ingestion

Do NOT induce vomiting. If the person is

conscious and alert, rinse their mouth with water

and give 2-4 cupfuls of water or milk.[1] Never

give anything by mouth to an unconscious

person.[1][3] Seek immediate medical attention.

[1][3][4]

Spill Response:

Evacuate the area and restrict access.

Wear the appropriate PPE as outlined above.

Avoid generating dust.[1]

For small spills, dampen the solid material with alcohol and transfer it to a suitable, labeled

container for disposal.[7]

Use absorbent paper dampened with alcohol to clean up any remaining material.[7]

Wash the spill area with alcohol followed by a strong soap and water solution.[7]
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Place all contaminated materials, including clothing, into a sealed, vapor-tight plastic bag for

disposal.[7]

Disposal Plan
All waste containing 4-Methyl-2-nitroaniline must be treated as hazardous waste.

Waste Collection:

Collect all solid waste, including contaminated PPE and absorbent materials, in a clearly

labeled, sealed container.

Do not mix with other waste streams unless compatible.

Disposal Procedure:

Dispose of the hazardous waste through an approved waste disposal plant.[4][6]

Follow all local, regional, and national regulations for hazardous waste disposal.[4]

Do not allow the chemical to enter drains or waterways.[5]

Workflow for Safe Handling of 4-Methyl-2-
nitroaniline

Preparation Handling Cleanup & Disposal

Review SDS Verify Engineering Controls
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Caption: Workflow for the safe handling of 4-Methyl-2-nitroaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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